![molecular formula C7H11BrCl2N2 B591953 (S)-1-(5-Bromopyridin-2-yl)ethanamine dihydrochloride CAS No. 1391450-63-7](/img/structure/B591953.png)
(S)-1-(5-Bromopyridin-2-yl)ethanamine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(S)-1-(5-Bromopyridin-2-yl)ethanamine dihydrochloride, also known as S-BPED, is an organobromine compound that is widely used in scientific research due to its unique properties. It is a chiral molecule that is synthesized from the reaction of ethanamine and 5-bromopyridine, and can be used as an intermediate in various organic syntheses. S-BPED has been used for a variety of applications, including the synthesis of optically active compounds, the study of the mechanism of action of drugs, and the study of biochemical and physiological effects.
Scientific Research Applications
Novel Brominated Flame Retardants
Environmental Presence and Concerns
A critical review summarizes the occurrence of novel brominated flame retardants (NBFRs) in various environments, highlighting the need for research on their occurrence, environmental fate, and toxicity. The review emphasizes the increasing application of NBFRs and calls for more studies on their environmental impact, including indoor environments and potential leaching from consumer goods into food. The study points out significant knowledge gaps for many NBFRs, underscoring the importance of developing analytical methods and understanding their environmental behavior (Zuiderveen, Slootweg, & de Boer, 2020).
Environmental and Health Impact Studies
DDT and Human Health
Another study reviews the impact of DDT, a chlorinated pesticide similar in broad use and environmental persistence to some brominated compounds, on human health. Despite its ban in many countries, DDT's environmental and human health effects continue to be of concern due to its persistence and bioaccumulation. The review calls for more rigorous research to understand DDT's role in various diseases, which could offer insights into the study of similar persistent organic pollutants (Beard, 2006).
Bioremediation of Contaminated Environments
Bioremediation of DDT-Contaminated Soils
Research on bioremediation strategies for DDT-contaminated soils provides valuable insights into approaches that could be applicable to the cleanup of other similar pollutants. The review discusses the potential for microbial degradation of DDT, highlighting the role of soil microflora, bioavailability of contaminants, and the influence of environmental conditions on the degradation process. This research area suggests pathways for mitigating the environmental impact of persistent organic pollutants through bioremediation (Foght, April, Biggar, & Aislabie, 2001).
properties
IUPAC Name |
(1S)-1-(5-bromopyridin-2-yl)ethanamine;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2.2ClH/c1-5(9)7-3-2-6(8)4-10-7;;/h2-5H,9H2,1H3;2*1H/t5-;;/m0../s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOOAYJPBXRUXBZ-XRIGFGBMSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC=C(C=C1)Br)N.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=NC=C(C=C1)Br)N.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11BrCl2N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.98 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.